Cas no 132622-69-6 ((2s,4r)-1-Boc-4-Amino-Pyrrolidine-2-Carboxylic Acid)

• Product Name: (2s,4r)-1-Boc-4-Amino-Pyrrolidine-2-Carboxylic Acid
• CAS No: 132622-69-6
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• MDL: MFCD05664215
• CID: 64207
• PubChem ID: 14842625
• Update Time: 2025-06-08

(2s,4r)-1-Boc-4-Amino-Pyrrolidine-2-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-1-Boc-4-aminopyrrolidine-2-carboxylic acid
• (2S,4R)-4-Amino-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
• (2S,4R)-1-BOC-4-AMINO-PYRROLIDINE-2-CARBOXYLIC ACID
• (2S,4R)-4-amino-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• (4R)-4-amino-1-(tert-butoxycarbonyl)-L-proline(SALTDATA: FREE)
• (R)-N-BOC-4-AMINO-L-PROLINE
• (R)-1-BOC-4-AMINO-L-PROLINE
• (4R)-1-Boc-4-amino-L-proline
• N-BOC-TRANS-4-AMINO-L-PROLINE
• (2S,4R)-1-BOC-4-ANINO-PYRROLIDINE-2-CARBOXYLIC ACID
• (2S,4R)-4-Aminopyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• 1,2-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(1,1-dimethylethyl) ester, (2S,4R)-
• (2S，4R)-4-Amino-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylicacid
• (2s,4r)-1-Boc-4-Amino-Pyrrolidine-2-Carboxylic Acid

• MDL： MFCD05664215
• Inchi： 1S/C10H18N2O4/c1-10(2,3)16-9(15)12-5-6(11)4-7(12)8(13)14/h6-7H,4-5,11H2,1-3H3,(H,13,14)/t6-,7+/m1/s1
• InChI Key： WDWRIVZIPSHUOR-RQJHMYQMSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C[C@H]1C(=O)O)N)=O

Computed Properties

• Exact Mass: 230.12700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• Boiling Point: 371.1°C at 760 mmHg
• PSA: 92.86000
• LogP: 1.04590

(2s,4r)-1-Boc-4-Amino-Pyrrolidine-2-Carboxylic Acid Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2s,4r)-1-Boc-4-Amino-Pyrrolidine-2-Carboxylic Acid

Comprehensive Guide to (2S,4R)-1-Boc-4-Amino-Pyrrolidine-2-Carboxylic Acid (CAS No. 132622-69-6)

(2S,4R)-1-Boc-4-Amino-Pyrrolidine-2-Carboxylic Acid (CAS No. 132622-69-6) is a highly versatile chiral building block widely used in pharmaceutical synthesis, peptide chemistry, and asymmetric catalysis. This Boc-protected amino acid derivative is prized for its stereochemical purity and functional group compatibility, making it a critical intermediate in the development of bioactive molecules. Researchers and manufacturers frequently search for high-purity (2S,4R)-1-Boc-4-Amino-Pyrrolidine-2-Carboxylic Acid suppliers, synthetic applications, and storage conditions, reflecting its industrial relevance.

The compound’s unique pyrrolidine backbone and Boc-protected amine group enable its use in peptide coupling reactions and drug design. Recent trends highlight its role in PROTACs (Proteolysis-Targeting Chimeras) and ADC (Antibody-Drug Conjugate) linker chemistry, addressing growing demand for targeted therapies. Questions like "How to remove Boc group in (2S,4R)-1-Boc-4-Amino-Pyrrolidine-2-Carboxylic Acid?" or "Solubility of CAS 132622-69-6 in organic solvents" are common among synthetic chemists, underscoring the need for practical data.

From a synthetic perspective, 132622-69-6 exhibits excellent stability under neutral conditions but requires anhydrous environments for long-term storage. Analytical methods such as HPLC and chiral SFC are typically employed to verify its enantiomeric excess (>99%), a key concern for GMP-compliant production. The rise of green chemistry has also spurred interest in eco-friendly purification techniques for this compound, aligning with global sustainability goals.

In drug discovery, (2S,4R)-1-Boc-4-Amino-Pyrrolidine-2-Carboxylic Acid serves as a precursor for coronavirus protease inhibitors and neurological modulators, reflecting pandemic-era research priorities. Its four-membered stereocenter allows precise spatial control in molecular architectures—a feature exploited in covalent inhibitor design. FAQs about "scaling up 132622-69-6 synthesis" or "alternative protecting groups" dominate forum discussions, indicating industrial-scale challenges.

Regulatory compliance remains a key consideration; while not classified as hazardous, proper MSDS documentation for CAS 132622-69-6 is essential for international shipping. The compound’s melting point (～210°C with decomposition) and optical rotation data are frequently cited in patent applications, particularly for bioconjugation technologies. As AI-assisted molecular design grows, computational studies on its conformational flexibility have become a niche research area.

Market analysts note increasing procurement of (2S,4R)-1-Boc-4-Amino-Pyrrolidine-2-Carboxylic Acid by CDMOs (Contract Development and Manufacturing Organizations), driven by demand for custom peptide therapeutics. Technical queries often focus on racemization risks during amide bond formation or compatibility with solid-phase synthesis resins. With the peptide drug market projected to exceed $50 billion by 2027, this compound’s strategic importance continues to rise.